Cas no 39617-89-5 (Urea, n-butyl-n-(4-hydroxyphenyl)-)

• Product Name: Urea, n-butyl-n-(4-hydroxyphenyl)-
• CAS No: 39617-89-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 2193635
• PubChem ID: 40428699
• Update Time: 2025-05-24

Urea, n-butyl-n-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, n-butyl-n-(4-hydroxyphenyl)-
• Urea, N-butyl-N'-(4-hydroxyphenyl)-
• 39617-89-5
• 1-Butyl-3-(4-hydroxyphenyl)urea
• 1-Butyl-3-(4-hydroxyphenyl)-urea
• SCHEMBL14424457

• MDL： MFCD00020143
• Inchi： 1S/C11H16N2O2/c1-2-3-8-12-11(15)13-9-4-6-10(14)7-5-9/h4-7,14H,2-3,8H2,1H3,(H2,12,13,15)
• InChI Key： LOFAYROKTSXIAG-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)O)NCCCC

Computed Properties

• Exact Mass: 208.121177757Da
• Monoisotopic Mass: 208.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų

Urea, n-butyl-n-(4-hydroxyphenyl)- Security Information

• Storage Condition：(BD387895)

Additional information on Urea, n-butyl-n-(4-hydroxyphenyl)-

Recent Advances in the Study of Urea, n-butyl-n-(4-hydroxyphenyl)- (CAS: 39617-89-5) in Chemical Biology and Pharmaceutical Research

Urea, n-butyl-n-(4-hydroxyphenyl)- (CAS: 39617-89-5) is a synthetic urea derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its role in various biochemical processes and therapeutic interventions. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the importance of urea derivatives in drug discovery, particularly due to their ability to modulate protein-protein interactions and enzyme activity. Urea, n-butyl-n-(4-hydroxyphenyl)-, with its hydrophobic butyl group and phenolic hydroxyl moiety, exhibits distinct physicochemical properties that make it a promising candidate for further exploration. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the yield and purity of this compound, ensuring its suitability for biological assays.

One of the key areas of investigation has been the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that Urea, n-butyl-n-(4-hydroxyphenyl)- can effectively suppress the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that this compound could serve as a lead molecule for the development of novel anti-inflammatory agents, with potential advantages over existing therapeutics in terms of selectivity and side-effect profiles.

Additionally, recent research has explored the compound's interactions with cellular receptors, particularly those involved in signal transduction pathways. Molecular docking studies have revealed that Urea, n-butyl-n-(4-hydroxyphenyl)- can bind to specific allosteric sites on G-protein-coupled receptors (GPCRs), modulating their activity in a manner that could be exploited for therapeutic purposes. These insights have opened new avenues for the design of targeted therapies for conditions such as metabolic disorders and neurodegenerative diseases.

Another noteworthy development is the investigation of Urea, n-butyl-n-(4-hydroxyphenyl)- as a component of drug delivery systems. Its amphiphilic nature allows it to be incorporated into nanocarriers, enhancing the solubility and bioavailability of poorly water-soluble drugs. Recent in vivo studies have shown promising results, with improved pharmacokinetic profiles and reduced toxicity observed in animal models. This application underscores the versatility of the compound and its potential to address challenges in drug formulation.

Despite these advancements, challenges remain in the clinical translation of Urea, n-butyl-n-(4-hydroxyphenyl)-. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Urea, n-butyl-n-(4-hydroxyphenyl)- (CAS: 39617-89-5) represents a promising area of research in chemical biology and pharmaceutical science. Its unique structural properties and diverse biological activities make it a valuable tool for understanding complex biochemical pathways and developing innovative therapeutics. Continued exploration of this compound, supported by interdisciplinary research, is expected to yield significant contributions to the field in the coming years.